Cas no 1094759-88-2 ([3,4-bis(acetyloxy)-5-acetamido-6-[(5-methyl-1,3-benzoxazol-2-yl)oxy]oxan-2-yl]methyl acetate)

• Product Name: [3,4-bis(acetyloxy)-5-acetamido-6-[(5-methyl-1,3-benzoxazol-2-yl)oxy]oxan-2-yl]methyl acetate
• CAS No: 1094759-88-2
• MF: C₂₂H₂₆N₂O₁₀
• MW: 478.449246883392
• CID: 5444529
• Update Time: 2025-07-09

[3,4-bis(acetyloxy)-5-acetamido-6-[(5-methyl-1,3-benzoxazol-2-yl)oxy]oxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• SQBVBQXRQDPFLU-UHFFFAOYSA-N
• [3,4-bis(acetyloxy)-5-acetamido-6-[(5-methyl-1,3-benzoxazol-2-yl)oxy]oxan-2-yl]methyl acetate

• Inchi： 1S/C22H26N2O10/c1-10-6-7-16-15(8-10)24-22(33-16)34-21-18(23-11(2)25)20(31-14(5)28)19(30-13(4)27)17(32-21)9-29-12(3)26/h6-8,17-21H,9H2,1-5H3,(H,23,25)
• InChI Key： SQBVBQXRQDPFLU-UHFFFAOYSA-N
• SMILES： C(OCC1C(OC(C)=O)C(OC(C)=O)C(NC(=O)C)C(OC2=NC3=CC(C)=CC=C3O2)O1)(=O)C

Additional information on [3,4-bis(acetyloxy)-5-acetamido-6-[(5-methyl-1,3-benzoxazol-2-yl)oxy]oxan-2-yl]methyl acetate

Compound CAS No. 1094759-88-2: A Comprehensive Overview

The compound with CAS No. 1094759-88-2, named [3,4-bis(acetyloxy)-5-acetamido-6-[(5-methyl-1,3-benzoxazol-2-yl)oxy]oxan-2-yl]methyl acetate, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including acetyloxy, acetamido, and benzoxazole moieties. These groups contribute to its versatile reactivity and stability under various conditions. The presence of the benzoxazole ring introduces aromaticity and enhances the molecule's electronic properties, which are crucial for its applications in fields such as pharmaceuticals and materials science.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its ability to form stable ester linkages makes it an ideal candidate for designing biodegradable polymers and controlled-release formulations. Researchers have also explored its role in enhancing the bioavailability of drugs by modifying the surface properties of nanoparticles.

In addition to its pharmaceutical applications, this compound has shown promise in the development of advanced materials. Its unique combination of hydrophilic and hydrophobic groups allows for the creation of amphiphilic polymers, which are essential in creating self-assembling structures for use in nanotechnology and biomaterials.

The synthesis of [3,4-bis(acetyloxy)-5-acetamido-6-[(5-methyl-1,3-benzoxazol-2-yl)oxy]oxan-2-yl]methyl acetate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

Moreover, this compound has been investigated for its role in enzyme inhibition studies. Its ability to interact with specific enzyme active sites suggests potential applications in therapeutic interventions for diseases such as cancer and neurodegenerative disorders. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects.

In conclusion, CAS No. 1094759-88-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As advancements in synthetic methods and application studies continue to emerge, this compound is poised to play an increasingly important role in shaping future innovations.